Cas no 2171971-33-6 (1-(difluoromethanesulfonylmethyl)-3-methoxybenzene)

• Product Name: 1-(difluoromethanesulfonylmethyl)-3-methoxybenzene
• CAS No: 2171971-33-6
• MF: C₉H₁₀F₂O₃S
• MW: 236.235708713531
• CID: 5998736
• PubChem ID: 165521435
• Update Time: 2025-10-29

1-(difluoromethanesulfonylmethyl)-3-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(difluoromethanesulfonylmethyl)-3-methoxybenzene
• 2171971-33-6
• EN300-1275430

• Inchi： 1S/C9H10F2O3S/c1-14-8-4-2-3-7(5-8)6-15(12,13)9(10)11/h2-5,9H,6H2,1H3
• InChI Key： GOMVGEWPYPNHHH-UHFFFAOYSA-N
• SMILES： S(C(F)F)(CC1C=CC=C(C=1)OC)(=O)=O

Computed Properties

• Exact Mass: 236.03187167g/mol
• Monoisotopic Mass: 236.03187167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.8Ų

Additional information on 1-(difluoromethanesulfonylmethyl)-3-methoxybenzene

1-(difluoromethanesulfonylmethyl)-3-methoxybenzene: A Comprehensive Overview

The compound 1-(difluoromethanesulfonylmethyl)-3-methoxybenzene, identified by the CAS number 2171971-33-6, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and promising properties, making it a subject of extensive research in recent years. The molecule consists of a benzene ring substituted with a methoxy group at the 3-position and a difluoromethanesulfonylmethyl group at the 1-position, which contributes to its distinctive reactivity and functionality.

The synthesis of 1-(difluoromethanesulfonylmethyl)-3-methoxybenzene involves a multi-step process that typically begins with the preparation of the difluoromethanesulfonyl chloride intermediate. This intermediate is then subjected to nucleophilic substitution reactions with appropriately substituted benzene derivatives to yield the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

One of the most notable applications of this compound lies in its use as an intermediate in pharmaceutical chemistry. The presence of the sulfonyl group renders it highly reactive, making it an ideal candidate for various coupling reactions. For instance, researchers have successfully employed this compound in the synthesis of novel kinase inhibitors, which hold potential for treating various cancers and inflammatory diseases. Additionally, its methoxy group enhances solubility and bioavailability, further enhancing its utility in drug design.

In materials science, 1-(difluoromethanesulfonylmethyl)-3-methoxybenzene has been explored as a precursor for advanced polymers and coatings. Its ability to undergo polymerization under specific conditions has led to the development of high-performance materials with improved thermal stability and mechanical properties. Recent studies have demonstrated its potential in creating self-healing polymers, which can autonomously repair minor damages without external intervention.

The environmental impact of this compound has also been a focal point of recent research. While it exhibits excellent performance in its intended applications, concerns about its persistence in the environment have prompted investigations into its degradation pathways. Studies suggest that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its ecological footprint. Furthermore, efforts are underway to develop recycling strategies that ensure sustainable use without compromising environmental integrity.

In conclusion, 1-(difluoromethanesulfonylmethyl)-3-methoxybenzene, CAS No 2171971-33-6, stands as a testament to the ingenuity of modern chemistry. Its versatile structure and diverse applications underscore its importance across multiple disciplines. As research continues to uncover new potentials and refine existing methodologies, this compound is poised to play an even greater role in advancing science and technology.